Cas no 1202-39-7 ((E)-3-(3,4-Dichlorophenyl)acrylic acid)

• Product Name: (E)-3-(3,4-Dichlorophenyl)acrylic acid
• CAS No: 1202-39-7
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD00004385
• CID: 41067
• PubChem ID: 24848679
• Update Time: 2025-05-23

(E)-3-(3,4-Dichlorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dichlorocinnamic acid
• 3,4-DICHLOROCINNAMIC ACID, PREDOMIN ANTLY TRANS
• (2E)-3-(3,4-Dichlorophenyl)acrylic acid
• 3-(3,4-dichloro-phenyl)-acrylic acid
• 3-(3,4-Dichlorphenyl)acrylsaeure
• 3,4-Dichlorobenzeneacrylic acid
• 3,4-Dichlorociamic acid
• 3,4-DICHLOROPHENYL ACRYLIC ACID
• 3,4-Dichlor-zimtsaeure
• Cinnamic acid,3,4-dichloro
• RARECHEM BK HC T316
• Cinnamicacid, 3,4-dichloro- (6CI,7CI,8CI)
• 3-(3,4-Dichlorophenyl)-2-propenoic acid
• 3-(3,4-Dichlorophenyl)acrylic acid
• NSC 518800
• (E)-3-(3,4-Dichlorophenyl)acrylic acid
• 3',4'-Dichlorocinnamic acid
• Cinnamic acid, 3,4-dichloro-
• (2E)-3-(3,4-dichlorophenyl)prop-2-enoic acid
• RRLUFPHCTSFKNR-DUXPYHPUSA-N
• (E)-3-(3,4-dichlorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(3,4-dichlorophenyl)-
• 480625A7SY
• (2E)-3-(3,4-D
• EN300-17155
• AMY3797
• (E)-3,4-dichlorocinnamic acid
• (E)-3-(3,4-dichlorophenyl)prop-2-enoic acid;3,4-Dichlorocinnamic Acid
• W-108480
• NSC-518800
• E-3-(3,4-dichlorophenyl)propenoic acid
• EN300-364792
• 3,4-Dichlorocinnnamic acid
• BRN 1872129
• MFCD00004385
• 3,4-Dichlorocinnamic acid, 97%
• Q27259084
• A804475
• AKOS000263421
• UNII-480625A7SY
• SCHEMBL1124516
• HMS1409I07
• AC7593
• BP-13254
• (E)-3-(3,4-Dichloro-phenyl)-acrylic acid
• InChI=1/C9H6Cl2O2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2
• EINECS 214-866-4
• 3,4-DichlorocinnamicAcid
• NCGC00337779-01
• AS-9901
• F3284-7990
• (2E)-3-(3,4-Dichlorophenyl)-2-propenoic acid #
• 7312-27-8
• AB01329479-02
• Z56895731
• 3-(3,4-dichlorophenyl)prop-2-enoic acid
• NSC518800
• 1202-39-7
• CS-0128750
• STL560135
• 2-Propenoic acid, 3-(3,4-dichlorophenyl)-, (2E)-
• DB-327899
• (E)-3-(3,4-Dichlorophenyl)acrylicacid
• ALBB-011732
• DTXCID001741702
• FD71215
• 214-866-4
• Cinnamic acid, 3,4-dichloro-(8CI)
• CHEMBL5416433
• 872-075-5
• DTXSID101311887

• MDL： MFCD00004385
• Inchi： 1S/C9H6Cl2O2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： RRLUFPHCTSFKNR-DUXPYHPUSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(=O)O)=C1)Cl
• BRN： 1872129

Computed Properties

• Exact Mass: 215.97400
• Monoisotopic Mass: 215.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.457
• Melting Point: 218-220 °C (lit.)
• Boiling Point: 366.6 °C at 760 mmHg
• Flash Point: 175.5℃
• Refractive Index: 1.637
• Solubility: ethanol: soluble25mg/mL, very slightly hazy, faintly yellow
• PSA: 37.30000
• LogP: 3.09120
• Solubility: Insoluble

(E)-3-(3,4-Dichlorophenyl)acrylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：UD3333900
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (E)-3-(3,4-Dichlorophenyl)acrylic acid

Comprehensive Guide to (E)-3-(3,4-Dichlorophenyl)acrylic acid (CAS No. 1202-39-7): Properties, Applications, and Market Insights

(E)-3-(3,4-Dichlorophenyl)acrylic acid (CAS No. 1202-39-7) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This dichlorophenyl acrylic acid derivative exhibits unique chemical properties, making it valuable in synthetic chemistry and material science. With the increasing demand for high-purity intermediates, this compound has gained attention for its potential in developing novel bioactive molecules.

The molecular structure of (E)-3-(3,4-Dichlorophenyl)acrylic acid features a conjugated system with a trans-configuration (E-isomer), which contributes to its stability and reactivity. Researchers often explore its photophysical properties for applications in organic electronics and sensors. Recent studies highlight its utility as a building block for designing advanced materials with tailored functionalities.

In pharmaceutical applications, 1202-39-7 serves as a key intermediate for synthesizing drug candidates targeting various therapeutic areas. Its dichlorophenyl moiety is particularly significant in medicinal chemistry, where it enhances binding affinity to biological targets. The compound's compatibility with green chemistry principles has also made it relevant in sustainable synthesis approaches.

The agrochemical industry utilizes (E)-3-(3,4-Dichlorophenyl)acrylic acid in developing crop protection agents. Its structural features contribute to the efficacy of certain pesticide formulations, addressing growing concerns about food security and sustainable agriculture. Manufacturers are increasingly focusing on optimizing production processes to meet the rising demand for this specialty chemical.

From a market perspective, the global demand for CAS 1202-39-7 reflects broader trends in fine chemicals and custom synthesis. Analytical reports indicate steady growth in its applications across life sciences and material innovation sectors. Quality standards for this compound typically emphasize high purity levels (>98%) and strict control of isomeric composition to ensure optimal performance in end-use applications.

Recent advancements in catalytic synthesis methods have improved the production efficiency of (E)-3-(3,4-Dichlorophenyl)acrylic acid, reducing environmental impact. These developments align with the chemical industry's shift toward eco-friendly manufacturing processes. Researchers continue to explore novel derivatives of this compound, expanding its potential in bioconjugation and molecular imaging applications.

Storage and handling of 1202-39-7 require standard laboratory precautions for organic acids. The compound demonstrates good stability under recommended conditions, though protection from prolonged light exposure is advised to maintain quality. Proper material compatibility assessments should precede its use in industrial-scale processes.

Emerging research directions for (E)-3-(3,4-Dichlorophenyl)acrylic acid include its potential in polymeric materials and advanced coatings. The compound's ability to participate in click chemistry reactions makes it particularly valuable for creating functionalized surfaces with specific properties. These applications address current needs in nanotechnology and smart materials development.

Quality control protocols for CAS 1202-39-7 typically involve HPLC analysis and spectroscopic characterization to verify purity and isomeric composition. Suppliers often provide detailed technical specifications and certificates of analysis to support research and industrial applications. The compound's structure-activity relationships continue to be an active area of investigation in academic and industrial laboratories.

For researchers sourcing (E)-3-(3,4-Dichlorophenyl)acrylic acid, considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. The compound's versatility ensures its ongoing relevance in multiple scientific disciplines, from medicinal chemistry to materials science. Future developments may reveal additional applications for this valuable chemical intermediate in cutting-edge technologies.